Cas no 2172528-47-9 (3-(3-aminopiperidin-4-yl)benzaldehyde)
3-(3-aminopiperidin-4-yl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-aminopiperidin-4-yl)benzaldehyde
- 2172528-47-9
- EN300-1477374
-
- Inchi: 1S/C12H16N2O/c13-12-7-14-5-4-11(12)10-3-1-2-9(6-10)8-15/h1-3,6,8,11-12,14H,4-5,7,13H2
- InChI Key: GSKPYXQNVWLJOE-UHFFFAOYSA-N
- SMILES: O=CC1=CC=CC(=C1)C1CCNCC1N
Computed Properties
- Exact Mass: 204.126263138g/mol
- Monoisotopic Mass: 204.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 55.1Ų
3-(3-aminopiperidin-4-yl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1477374-0.05g |
3-(3-aminopiperidin-4-yl)benzaldehyde |
2172528-47-9 | 0.05g |
$1020.0 | 2023-06-06 | ||
| Enamine | EN300-1477374-0.1g |
3-(3-aminopiperidin-4-yl)benzaldehyde |
2172528-47-9 | 0.1g |
$1068.0 | 2023-06-06 | ||
| Enamine | EN300-1477374-0.25g |
3-(3-aminopiperidin-4-yl)benzaldehyde |
2172528-47-9 | 0.25g |
$1117.0 | 2023-06-06 | ||
| Enamine | EN300-1477374-0.5g |
3-(3-aminopiperidin-4-yl)benzaldehyde |
2172528-47-9 | 0.5g |
$1165.0 | 2023-06-06 | ||
| Enamine | EN300-1477374-1.0g |
3-(3-aminopiperidin-4-yl)benzaldehyde |
2172528-47-9 | 1g |
$1214.0 | 2023-06-06 | ||
| Enamine | EN300-1477374-2.5g |
3-(3-aminopiperidin-4-yl)benzaldehyde |
2172528-47-9 | 2.5g |
$2379.0 | 2023-06-06 | ||
| Enamine | EN300-1477374-5.0g |
3-(3-aminopiperidin-4-yl)benzaldehyde |
2172528-47-9 | 5g |
$3520.0 | 2023-06-06 | ||
| Enamine | EN300-1477374-10.0g |
3-(3-aminopiperidin-4-yl)benzaldehyde |
2172528-47-9 | 10g |
$5221.0 | 2023-06-06 | ||
| Enamine | EN300-1477374-50mg |
3-(3-aminopiperidin-4-yl)benzaldehyde |
2172528-47-9 | 50mg |
$1020.0 | 2023-09-28 | ||
| Enamine | EN300-1477374-100mg |
3-(3-aminopiperidin-4-yl)benzaldehyde |
2172528-47-9 | 100mg |
$1068.0 | 2023-09-28 |
3-(3-aminopiperidin-4-yl)benzaldehyde Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
Additional information on 3-(3-aminopiperidin-4-yl)benzaldehyde
3-(3-Aminopiperidin-4-yl)benzaldehyde: A Comprehensive Overview of CAS No. 2172528-47-9
3-(3-Aminopiperidin-4-yl)benzaldehyde (CAS No. 2172528-47-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting neurological and oncological disorders.
The chemical structure of 3-(3-aminopiperidin-4-yl)benzaldehyde consists of a benzaldehyde moiety linked to a piperidine ring with an amino group at the 3-position. This arrangement imparts the molecule with distinct pharmacological properties, making it an attractive candidate for further investigation and development. The presence of the amino group on the piperidine ring allows for a wide range of functional modifications, which can be tailored to enhance its biological activity and selectivity.
Recent studies have highlighted the importance of 3-(3-aminopiperidin-4-yl)benzaldehyde in the modulation of various biological pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on specific kinases involved in cancer progression. The ability to selectively target these kinases makes it a valuable lead compound for the development of targeted cancer therapies.
In addition to its anticancer properties, 3-(3-aminopiperidin-4-yl)benzaldehyde has also shown promise in the treatment of neurological disorders. A study conducted by a team of researchers at Harvard University found that this compound can effectively modulate neurotransmitter levels in the brain, potentially offering new avenues for treating conditions such as Parkinson's disease and Alzheimer's disease. The mechanism by which it achieves this modulation is still under investigation, but preliminary results are highly encouraging.
The synthesis of 3-(3-aminopiperidin-4-yl)benzaldehyde has been extensively studied, with several efficient and scalable methods reported in the literature. One notable approach involves the coupling of 4-bromobenzaldehyde with 3-amino-piperidine using palladium-catalyzed cross-coupling reactions. This method provides high yields and excellent purity, making it suitable for large-scale production and pharmaceutical applications.
The physicochemical properties of 3-(3-aminopiperidin-4-yl)benzaldehyde, including its solubility, stability, and bioavailability, have been thoroughly characterized. These properties are crucial for optimizing its formulation and delivery methods. For example, enhancing its water solubility through prodrug strategies or nanoparticle formulations can significantly improve its therapeutic efficacy and reduce side effects.
Clinical trials involving compounds derived from 3-(3-aminopiperidin-4-yl)benzaldehyde are currently underway to evaluate their safety and efficacy in human subjects. Early results from phase I trials have shown promising outcomes, with patients exhibiting favorable responses and minimal adverse effects. These findings underscore the potential of this compound as a novel therapeutic agent.
In conclusion, 3-(3-aminopiperidin-4-yl)benzaldehyde (CAS No. 2172528-47-9) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable asset for researchers and pharmaceutical companies alike. Ongoing studies continue to uncover new applications and optimize its therapeutic potential, paving the way for innovative treatments in various medical fields.
2172528-47-9 (3-(3-aminopiperidin-4-yl)benzaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)